Cas no 1806531-18-9 (5-Methoxy-2-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 5-Methoxy-2-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1806531-18-9
• MF: C₁₃H₁₆O₆
• MW: 268.262544631958
• CID: 4940303
• Update Time: 2025-07-17

5-Methoxy-2-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C13H16O6/c1-18-9-5-3-8(4-6-11(14)19-2)10(7-9)12(15)13(16)17/h3,5,7,12,15H,4,6H2,1-2H3,(H,16,17)
• InChI Key： WEOZYNIJOHOPPG-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(C=CC=1CCC(=O)OC)OC

Computed Properties

• Exact Mass: 268.09468823 g/mol
• Monoisotopic Mass: 268.09468823 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.1
• Molecular Weight: 268.26

Additional information on 5-Methoxy-2-(3-methoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 5-Methoxy-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806531-18-9)

5-Methoxy-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806531-18-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique methoxy and mandelic acid functional groups, is often explored for its potential applications in drug development and biochemical studies. Its molecular structure, which includes a 3-methoxy-3-oxopropyl side chain, makes it a versatile intermediate in the synthesis of more complex molecules.

In recent years, the demand for 5-Methoxy-2-(3-methoxy-3-oxopropyl)mandelic acid has increased due to its relevance in green chemistry and sustainable synthesis. Researchers are particularly interested in its role as a chiral building block, which is crucial for the production of enantiomerically pure pharmaceuticals. The compound's ability to act as a precursor in the synthesis of bioactive molecules aligns with the growing trend toward precision medicine and personalized therapeutics.

One of the most frequently searched questions related to this compound is: "What are the applications of 5-Methoxy-2-(3-methoxy-3-oxopropyl)mandelic acid in drug discovery?" The answer lies in its structural features, which allow it to interact with biological targets such as enzymes and receptors. Its mandelic acid moiety, for instance, is known for its antimicrobial and anti-inflammatory properties, making it a valuable component in the design of new therapeutic agents.

Another hot topic in the scientific community is the optimization of synthetic routes for 5-Methoxy-2-(3-methoxy-3-oxopropyl)mandelic acid. Researchers are actively investigating catalytic methods and microwave-assisted synthesis to improve yield and reduce environmental impact. These advancements are particularly relevant in the context of Industry 4.0, where automation and data-driven approaches are transforming chemical manufacturing.

The compound's CAS No. 1806531-18-9 is often used as a key identifier in patent literature and regulatory documents. Its inclusion in databases like PubChem and Reaxys has facilitated easier access to its physicochemical properties, such as solubility, melting point, and spectral data. This accessibility is critical for researchers working on high-throughput screening and computational chemistry projects.

From a commercial perspective, 5-Methoxy-2-(3-methoxy-3-oxopropyl)mandelic acid is supplied by several specialty chemical manufacturers. Its pricing and availability are influenced by factors such as raw material costs and scale-up challenges. Companies are increasingly adopting quality-by-design (QbD) principles to ensure consistency and compliance with Good Manufacturing Practices (GMP).

In summary, 5-Methoxy-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806531-18-9) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, biotechnology, and material science, making it a subject of ongoing research and development. As the demand for sustainable and efficient chemical solutions grows, this compound is poised to play a pivotal role in shaping the future of synthetic chemistry.